Cas no 2172608-22-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid
• CAS No: 2172608-22-7
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6320723
• PubChem ID: 165584179
• Update Time: 2025-05-24

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid
• 2172608-22-7
• EN300-1530768
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-3-(thiophen-2-yl)propanoic acid

• Inchi： 1S/C27H26N2O5S/c1-17(26(32)29-23(15-25(30)31)24-11-6-14-35-24)12-13-28-27(33)34-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-12,14,22-23H,13,15-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/b17-12+
• InChI Key： KVOSPWGPOCEFSM-SFQUDFHCSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 133Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid (CAS No. 2172608-22-7)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid, identified by its CAS number 2172608-22-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex molecular structure, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety, an amino group, a methylbut-2-enamido segment, and a thiophen-2-yl substituent makes it a structurally diverse molecule with implications for drug discovery and development.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in medicinal chemistry to enhance the solubility and metabolic stability of bioactive molecules. This group acts as a protecting group for the amino function, allowing for selective modifications during synthetic processes. The incorporation of such a moiety into 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-yl)propanoic acid suggests that this compound may be utilized in the synthesis of more complex peptidomimetics or proteinase inhibitors, which are critical targets in modern drug design.

The methylbut-2-enamido portion of the molecule introduces a amide linkage, which is a common feature in biologically active compounds. Amides are known for their ability to interact with biological targets through hydrogen bonding, making them valuable in the development of drugs that require precise molecular recognition. Additionally, the presence of a thiophen-2-yl substituent adds another layer of structural complexity, potentially influencing both the electronic properties and the binding affinity of the compound. Thiophene derivatives are widely studied in medicinal chemistry due to their role as pharmacophores in various therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more effectively. Studies have shown that molecules with similar structural motifs can exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways and signal transduction. For instance, derivatives of fluoren-based compounds have been investigated for their potential in treating neurological disorders, while thiophene-containing molecules are often explored for their anti-inflammatory and antimicrobial properties.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-(thiophen-2-y l)propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies are employed to construct the desired framework. The successful preparation of this compound underscores the growing capability of synthetic chemists to create complex molecules with tailored properties.

In terms of biological activity, preliminary studies suggest that this compound may exhibit promising effects in modulating key biological pathways. The combination of its structural features—such as the fluoren moiety, amide bond, and thiophene ring—positions it as a candidate for further investigation in areas such as cancer therapy, immunomodulation, and central nervous system disorders. Researchers are particularly interested in how these functional groups interact with biological targets at the molecular level, which could lead to the discovery of novel therapeutic agents.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and machine learning models are now capable of predicting the binding affinity and pharmacokinetic properties of compounds like 3 -4 -({(9H-fluoren -9 -yl)methoxycarbonyl}amino)- 2 -methylbut - 2 -enamido - 3 -(thiophen - 2 - y l)propanoic acid with remarkable accuracy. These tools help streamline the drug development process by identifying promising candidates early on, reducing the time and resources required for experimental validation. As such, computational predictions play an integral role in guiding synthetic efforts and optimizing lead compounds for clinical trials.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring its potential therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into viable therapeutic options. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the discovery process and bring new treatments to patients who need them most.

In conclusion,3 -4 -({(9H-fluoren -9 -yl)methoxycarbonyl}amino)- 2 -methylbut - 2 -enamido - 3 -(thiophen - 2 - y l)propanoic acid (CAS No. 2172608 -22 -7) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its complex structure and diverse functional groups make it a valuable tool for exploring new frontiers in pharmaceutical research. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping the future landscape of drug discovery and development.